Cas no 1158567-99-7 (N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride)

• Product name: N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride
• CAS No: 1158567-99-7
• MF: C₁₉H₂₈Cl₃N₃
• MW: 404.804721832275
• MDL: MFCD12027018
• CID: 4681927

N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(1-benzylpiperidin-4-yl)methyl]-N-(pyridin-3-ylmethyl)amine trihydrochloride
• 1-(1-Benzylpiperidin-4-yl)-N-(pyridin-3-ylmethyl)methanamine trihydrochloride
• [(1-benzylpiperidin-4-yl)methyl](pyridin-3-ylmethyl)amine trihydrochloride
• N-[(1-Benzylpiperidin-4-yl)methyl]-N-(pyridin-3-ylmethyl)amine tri hydrochloride
• N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride

• MDL： MFCD12027018
• Inchi： 1S/C19H25N3.3ClH/c1-2-5-18(6-3-1)16-22-11-8-17(9-12-22)13-21-15-19-7-4-10-20-14-19;;;/h1-7,10,14,17,21H,8-9,11-13,15-16H2;3*1H
• InChI Key： MYJYBJTVGVQNKZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CC2C=CC=CC=2)CCC(CNCC2C=NC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 293
• Topological Polar Surface Area: 28.2

Additional information on N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride

Comprehensive Overview of N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride (CAS No. 1158567-99-7)

N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride (CAS No. 1158567-99-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of amine derivatives with potential applications in medicinal chemistry. Its unique structure, featuring a benzylpiperidine core and a pyridinylmethyl moiety, makes it a subject of interest for researchers exploring central nervous system (CNS) targeting molecules and receptor modulation.

The compound's trihydrochloride salt form enhances its solubility and stability, which is critical for laboratory and preclinical studies. Researchers are particularly interested in its potential role as a ligand or intermediate in the synthesis of more complex molecules. Given the rising demand for neuroactive compounds and small molecule therapeutics, N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride has become a focal point in drug discovery pipelines.

One of the key reasons for the compound's popularity is its structural similarity to other piperidine-based pharmaceuticals, which are widely used in treating neurological disorders. For instance, its benzylpiperidine scaffold is reminiscent of compounds targeting dopamine receptors or serotonin transporters. This has led to speculation about its potential applications in neurodegenerative disease research, such as Alzheimer's or Parkinson's disease, though further studies are required to validate these hypotheses.

In recent years, the scientific community has shown increased interest in high-throughput screening (HTS) and fragment-based drug design (FBDD). Compounds like N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride are valuable tools in these methodologies due to their modular structures. Researchers frequently search for "piperidine derivatives in drug discovery" or "amine-based CNS therapeutics," reflecting the compound's relevance in modern pharmacology.

Another area of exploration is the compound's potential role in epigenetic modulation. With the growing focus on epigenetics and gene expression regulation, scientists are investigating whether this molecule could influence histone deacetylases (HDACs) or other epigenetic markers. Such studies align with the broader trend of targeting non-coding RNAs and chromatin remodeling in therapeutic development.

From a synthetic chemistry perspective, the compound's CAS No. 1158567-99-7 serves as a unique identifier, ensuring precise referencing in academic and industrial research. Its synthesis typically involves reductive amination or N-alkylation strategies, which are well-documented in organic chemistry literature. Researchers often inquire about "synthetic routes for benzylpiperidine amines" or "trihydrochloride salt purification methods," highlighting the technical nuances associated with this compound.

In conclusion, N-(1-Benzylpiperidin-4-yl)methyl-N-(pyridin-3-ylmethyl)amine trihydrochloride represents a versatile and intriguing molecule in the realm of medicinal chemistry. Its structural features, combined with its potential applications in CNS research and drug design, make it a valuable subject for ongoing and future studies. As the scientific community continues to explore small molecule therapeutics and targeted drug delivery, this compound is likely to remain a topic of significant interest.